2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(1-piperidinyl)phenyl]acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(4-piperidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C16H20N4O2S/c17-16-19-15(22)13(23-16)10-14(21)18-11-4-6-12(7-5-11)20-8-2-1-3-9-20/h4-7,13H,1-3,8-10H2,(H,18,21)(H2,17,19,22)
• InChI Key: SPZWHCREYFEFIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3C(=O)N=C(S3)N
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(1-piperidinyl)phenyl]acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as PIT, and it has been found to exhibit a wide range of biological activities. In

Scientific Research Applications

Antifibrotic and Anticancer Activity

One study focused on the synthesis and evaluation of amino(imino)thiazolidinone derivatives for their antifibrotic and anticancer activities. A series of thiazolidinone derivatives showed significant antifibrotic activity without possessing anticancer effects, suggesting these compounds as candidates for further testing in antifibrotic therapies (Kaminskyy et al., 2016).

Antibacterial and Antifungal Agents

Several studies have synthesized thiazolidinone derivatives and evaluated them for their antimicrobial properties. These compounds demonstrated moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, as well as antifungal activity against various fungal strains (Desai et al., 2008), (Baviskar et al., 2013), (Kumar et al., 2012).

Antifungal Activity

Research on 2-imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and their derivatives has highlighted their fungicidal effects against agricultural fungi, showcasing the potential of these compounds in addressing fungal threats in agriculture (Liu et al., 2000).

Aldose Reductase Inhibition

A study on thiazolidin-4-one derivatives containing the piperidinyl moiety investigated their inhibition of aldose reductase, an enzyme involved in diabetic complications. Some synthesized compounds were identified as suitable inhibitors, suggesting a pathway for future modifications to enhance their efficacy (Areal et al., 2012).

Synthesis and Reactivity

Several studies have detailed the synthesis of novel thiazolidinone derivatives and explored their chemical reactivity. This includes the creation of compounds with potential applications in materials science and as intermediates for further chemical modifications (Khalil et al., 2017), (Mahmoud et al., 2011).